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Compound of Interest

Compound Name: MSX-130

Cat. No.: B15609306

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with MSX-130. The following procedural guidance
outlines the necessary personal protective equipment (PPE), handling protocols, and disposal
plans to ensure a safe laboratory environment.

Chemical Identification and Properties

MSX-130 is a CXCR4 antagonist available for research purposes.[1][2][3] It is essential to be
aware of its physical and chemical properties for safe handling and storage.

Property Value

Chemical Name MSX-130

CAS Number 4051-59-6[1][3]

Molecular Formula C36H26N4[1][3]

Molecular Weight 514.21 g/mol [1]

Physical Form Powder/Lyophilized Solid[3]

Storage and Stability

Proper storage is critical to maintain the integrity of MSX-130.
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Condition Duration
Lyophilized Powder at -20°C 2 years[1]
In DMSO at -80°C 6 months[1]
In DMSO at 4°C 2 weeks[1]

To prevent degradation, it is recommended to aliquot solutions to avoid multiple freeze-thaw
cycles.[3]

Personal Protective Equipment (PPE) for Handling
MSX-130

Given that MSX-130 is a potent CXCR4 antagonist intended for research, and comprehensive
toxicity data may not be available, it is imperative to handle it with a high degree of caution. The
following PPE is mandatory to minimize exposure.
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PPE Category

Item

Specifications and
Remarks

Hand Protection

Nitrile Gloves

Wear double gloves. Change
gloves immediately if

contaminated.

Eye Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against splashes or

airborne particles.

Body Protection

Laboratory Coat

A fully buttoned lab coat is
required. Consider a
disposable gown for
procedures with a higher risk

of contamination.

Respiratory Protection

N95 Respirator or equivalent

Recommended when handling
the powdered form to prevent
inhalation. Work in a well-
ventilated area, preferably a

chemical fume hood.

Operational Plans: Handling and Experimental

Protocols

Adherence to standardized procedures is crucial for both safety and experimental

reproducibility.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.

» Verification: Confirm that the product name and CAS number on the label match the order.

o Storage: Immediately transfer the compound to the appropriate storage conditions as

specified in the table above.
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Solution Preparation

» Designated Area: All weighing and solution preparation should be conducted in a designated
area, such as a chemical fume hood or a ventilated balance enclosure.

o Weighing: When weighing the powdered compound, use a respirator to avoid inhalation.

» Dissolving: Add the solvent (e.g., DMSO) to the vial containing the MSX-130 powder slowly
to avoid splashing. Cap the vial and vortex until the compound is fully dissolved.

 Aliquoting: Prepare single-use aliquots to minimize freeze-thaw cycles.

o Labeling: Clearly label all solution vials with the compound name, concentration, solvent, and
date of preparation.

Experimental Workflow for Cell-Based Assays

The following diagram illustrates a typical workflow for utilizing MSX-130 in a cell-based assay.
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Caption: A typical experimental workflow for using MSX-130 in cell-based assays.
Disposal Plan
All materials contaminated with MSX-130 must be disposed of as hazardous chemical waste.

» Solid Waste: This includes contaminated gloves, disposable lab coats, weigh paper, and
plastic consumables. Collect in a designated, sealed, and clearly labeled hazardous waste
container.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15609306?utm_src=pdf-body-img
https://www.benchchem.com/product/b15609306?utm_src=pdf-body
https://www.benchchem.com/product/b15609306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Liquid Waste: Unused solutions and cell culture media containing MSX-130 should be
collected in a labeled, leak-proof hazardous waste container. Do not pour down the drain.

e Sharps: Needles and syringes used to handle MSX-130 solutions must be disposed of in a
designated sharps container for hazardous chemical waste.

» Decontamination: Decontaminate work surfaces with an appropriate cleaning agent after
handling the compound.

Scientific Context: CXCR4 Signaling Pathway

MSX-130 acts as an antagonist to the CXCR4 receptor. Understanding its place in the relevant
signaling pathway is key to its application in research.
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Caption: MSX-130 as a CXCR4 antagonist, blocking ligand binding and downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
MSX-130]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609306#personal-protective-equipment-for-
handling-msx-130]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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